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Compound of Interest

Compound Name: Nkh477

Cat. No.: B15605010 Get Quote

Disclaimer: This document provides essential guidance on the safe handling and disposal of

Nkh477. However, it is not a substitute for the official Safety Data Sheet (SDS) provided by

your chemical supplier. Always consult the manufacturer-specific SDS before handling, storing,

or disposing of this compound. The information herein is intended for use by trained laboratory

professionals.

Nkh477 (also known as Colforsin daropate hydrochloride) is a potent, water-soluble analog of

forskolin used in research to activate adenylyl cyclase.[1][2] Due to its high physiological

activity and potential hazards, strict adherence to safety and disposal protocols is mandatory.

One supplier classifies Nkh477 as "Fatal if swallowed" (Acute Toxicity 2, Oral), underscoring

the need for careful handling.

Key Compound Properties
The following table summarizes the key quantitative data for Nkh477.
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Property Value Source(s)

CAS Number 138605-00-2 [2]

Molecular Formula C₂₇H₄₄ClNO₈

Molecular Weight 546.1 Da [2]

Form Crystalline solid; powder [1]

Solubility (Water) Up to 25 mM

Purity ≥98% (HPLC) [2]

Storage Temperature 2-8°C, desiccated [2]

Immediate Safety and Disposal Plan
Disposal of Nkh477 must be conducted in accordance with local, state, and federal regulations

for hazardous chemical waste. The precautionary statement P501, "Dispose of contents/

container to an approved waste disposal plant," is associated with this compound, indicating

that it should not be disposed of via standard drain or trash.[3]

Operational Protocol: Waste Collection and Disposal
This protocol provides step-by-step guidance for the routine collection and disposal of Nkh477
waste.

Personnel Protective Equipment (PPE) Required:

Standard laboratory coat

Nitrile gloves (or other chemically resistant gloves)

Safety glasses or goggles

Procedure:

Designate a Waste Container:

Use a clearly labeled, sealable container for all Nkh477 solid waste.
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The label should include "Hazardous Waste," "Nkh477," and the associated hazard

pictograms (e.g., GHS06 Skull and Crossbones).

Collect Solid Waste:

Place all contaminated disposables, such as weigh boats, pipette tips, and contaminated

wipes, directly into the designated hazardous waste container.

For cleanup of spills, carefully sweep up the solid material to avoid generating dust.[4] Do

not use air hoses for cleaning.[4] Place the collected powder into a sealed bag before

adding it to the waste container.

Manage Aqueous Waste:

Collect all aqueous solutions containing Nkh477 in a separate, clearly labeled hazardous

aqueous waste container.

DO NOT dispose of Nkh477 solutions down the drain. This practice is prohibited for

physiologically active substances and materials classified as hazardous.[5][6]

Container Management:

Keep the waste container sealed when not in use.

Store the container in a designated, secure area away from incompatible materials.

Final Disposal:

Arrange for pickup and disposal through your institution's Environmental Health and Safety

(EHS) office or a certified hazardous waste management service.

Follow all institutional guidelines for waste manifest and pickup scheduling.

Mechanism of Action: Adenylyl Cyclase Activation
Nkh477 functions as a direct activator of adenylyl cyclase, an enzyme that catalyzes the

conversion of adenosine triphosphate (ATP) into the second messenger cyclic adenosine

monophosphate (cAMP).[1][2][7] This increase in intracellular cAMP levels leads to the
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activation of downstream signaling pathways, most notably through Protein Kinase A (PKA).[8]

[9]
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Caption: Nkh477 signaling pathway via direct activation of adenylyl cyclase.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15605010#nkh477-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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